1-(3-Cyclopentylpropanoyl)-4-(3-fluorobenzyl)piperazine

• Molecular Formula: C19H27FN2O
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 3-cyclopentyl-1-[4-[(3-fluorophenyl)methyl]piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C19H27FN2O/c20-18-7-3-6-17(14-18)15-21-10-12-22(13-11-21)19(23)9-8-16-4-1-2-5-16/h3,6-7,14,16H,1-2,4-5,8-13,15H2
• InChI Key: JUJWBMJJBZRXMO-UHFFFAOYSA-N
• SMILES: C1CCC(C1)CCC(=O)N2CCN(CC2)CC3=CC(=CC=C3)F

Description

1-(3-Cyclopentylpropanoyl)-4-(3-fluorobenzyl)piperazine, also known as CPP-115, is a novel GABA aminotransferase inhibitor that has gained attention in recent years due to its potential therapeutic applications. CPP-115 has been shown to have a positive impact on neurological disorders such as epilepsy, addiction, and anxiety.

Mechanism of Action

1-(3-Cyclopentylpropanoyl)-4-(3-fluorobenzyl)piperazine works by inhibiting the enzyme GABA aminotransferase, which is responsible for breaking down the neurotransmitter GABA. By inhibiting this enzyme, 1-(3-Cyclopentylpropanoyl)-4-(3-fluorobenzyl)piperazine increases the levels of GABA in the brain, which has a calming effect and can reduce the likelihood of seizures.
Biochemical and Physiological Effects:
1-(3-Cyclopentylpropanoyl)-4-(3-fluorobenzyl)piperazine has been shown to have a number of biochemical and physiological effects. It increases the levels of GABA in the brain, which can have a calming effect and reduce the likelihood of seizures. Additionally, 1-(3-Cyclopentylpropanoyl)-4-(3-fluorobenzyl)piperazine has been shown to reduce drug-seeking behavior in rats addicted to cocaine.

Advantages and Limitations for Lab Experiments

One advantage of 1-(3-Cyclopentylpropanoyl)-4-(3-fluorobenzyl)piperazine is that it has shown promise in treating a variety of neurological disorders. Additionally, it has been shown to be effective in animal models, which suggests that it may be effective in humans as well. However, one limitation of 1-(3-Cyclopentylpropanoyl)-4-(3-fluorobenzyl)piperazine is that it has not yet been tested in humans, so its safety and efficacy in humans is not yet known.

Future Directions

There are a number of future directions for research on 1-(3-Cyclopentylpropanoyl)-4-(3-fluorobenzyl)piperazine. One area of research could be to investigate the safety and efficacy of 1-(3-Cyclopentylpropanoyl)-4-(3-fluorobenzyl)piperazine in humans. Additionally, researchers could investigate the potential for 1-(3-Cyclopentylpropanoyl)-4-(3-fluorobenzyl)piperazine to treat other neurological disorders, such as depression or schizophrenia. Finally, researchers could investigate the potential for 1-(3-Cyclopentylpropanoyl)-4-(3-fluorobenzyl)piperazine to be used in combination with other drugs to enhance their efficacy.

Synthesis Methods

The synthesis of 1-(3-Cyclopentylpropanoyl)-4-(3-fluorobenzyl)piperazine is a multi-step process that involves the reaction of cyclopentylmagnesium bromide with 3-fluorobenzyl chloroformate to form the intermediate, 1-(3-cyclopentylpropanoyl)-4-(3-fluorobenzyl)piperazine. This intermediate is then treated with an acid to form the final product, 1-(3-Cyclopentylpropanoyl)-4-(3-fluorobenzyl)piperazine.

Scientific Research Applications

1-(3-Cyclopentylpropanoyl)-4-(3-fluorobenzyl)piperazine has been the subject of numerous scientific studies due to its potential therapeutic applications. One study found that 1-(3-Cyclopentylpropanoyl)-4-(3-fluorobenzyl)piperazine was effective in reducing seizures in a mouse model of epilepsy. Another study found that 1-(3-Cyclopentylpropanoyl)-4-(3-fluorobenzyl)piperazine reduced drug-seeking behavior in rats addicted to cocaine. Additionally, 1-(3-Cyclopentylpropanoyl)-4-(3-fluorobenzyl)piperazine has shown promise in treating anxiety disorders.